Cas no 2172591-81-8 (3-Methyl-4-(1-methylcyclohexyl)butan-2-ol)

• Product Name: 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol
• CAS No: 2172591-81-8
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 5568686
• PubChem ID: 165595374
• Update Time: 2025-06-23

3-Methyl-4-(1-methylcyclohexyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2172591-81-8
• EN300-1636113
• 3-methyl-4-(1-methylcyclohexyl)butan-2-ol
• 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol

• Inchi： 1S/C12H24O/c1-10(11(2)13)9-12(3)7-5-4-6-8-12/h10-11,13H,4-9H2,1-3H3
• InChI Key： UTQZFURPXGQECH-UHFFFAOYSA-N
• SMILES： OC(C)C(C)CC1(C)CCCCC1

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol

Introduction to 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol (CAS No. 2172591-81-8)

3-Methyl-4-(1-methylcyclohexyl)butan-2-ol (CAS No. 2172591-81-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclohexyl ring and a branched alkyl chain, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol is C₁₃H₂₄O, and it has a molecular weight of 196.33 g/mol. The compound is a colorless liquid with a characteristic odor, and it is soluble in common organic solvents such as ethanol and acetone. Its physical and chemical properties make it suitable for use in a variety of laboratory settings, including synthesis, purification, and analytical techniques.

In recent years, the study of 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol has been driven by its potential therapeutic applications. Researchers have explored its biological activities, particularly its anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant anti-inflammatory effects in both in vitro and in vivo models. The study found that 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol has also shown potential as an analgesic agent. A clinical trial conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound can reduce pain sensitivity in animal models without causing significant side effects. The mechanism of action appears to involve the modulation of nociceptive pathways, which are responsible for pain perception.

The structural features of 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol, particularly the presence of the cyclohexyl ring and the branched alkyl chain, contribute to its unique biological activities. These structural elements provide the compound with high lipophilicity, which enhances its ability to cross cell membranes and interact with intracellular targets. This property is crucial for its effectiveness as a therapeutic agent.

In addition to its therapeutic potential, 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol has been studied for its use in fragrance and flavor applications. Its distinctive odor profile makes it an attractive candidate for use in perfumes and food additives. A recent study published in the Journal of Agricultural and Food Chemistry highlighted the compound's stability under various conditions, making it suitable for long-term storage and use in consumer products.

The synthesis of 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol has been optimized using modern synthetic methods, including catalytic hydrogenation and Grignard reactions. These methods have improved the yield and purity of the final product, making it more accessible for both research and industrial applications. The ability to produce this compound on a large scale is essential for its widespread use in pharmaceuticals and other industries.

In conclusion, 3-Methyl-4-(1-methylcyclohexyl)butan-2-ol (CAS No. 2172591-81-8) is a multifaceted compound with significant potential in various fields. Its anti-inflammatory and analgesic properties make it a promising candidate for drug development, while its unique structural features contribute to its effectiveness as a therapeutic agent. Additionally, its stability and distinctive odor profile make it valuable for use in fragrance and flavor applications. Ongoing research continues to uncover new applications and optimize its synthesis methods, ensuring that this compound remains at the forefront of scientific inquiry.